Cas no 940749-44-0 (N-phenyl-2-pyridin-3-ylquinoline-4-carboxamide)

• Product Name: N-phenyl-2-pyridin-3-ylquinoline-4-carboxamide
• CAS No: 940749-44-0
• MF: C₂₁H₁₅N₃O
• MW: 325.363304376602
• CID: 6453521
• PubChem ID: 17014937
• Update Time: 2025-06-08

N-phenyl-2-pyridin-3-ylquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-2-pyridin-3-ylquinoline-4-carboxamide
• 4-Quinolinecarboxamide, N-phenyl-2-(3-pyridinyl)-

• Inchi： 1S/C21H15N3O/c25-21(23-16-8-2-1-3-9-16)18-13-20(15-7-6-12-22-14-15)24-19-11-5-4-10-17(18)19/h1-14H,(H,23,25)
• InChI Key： UPGHIKIDTQLIQZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(NC2=CC=CC=C2)=O)=CC=1C1=CC=CN=C1

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Melting Point: 215-216 °C(Solv: isopropyl ether (108-20-3))
• Boiling Point: 487.3±40.0 °C(Predicted)
• pka: 11.52±0.70(Predicted)

Additional information on N-phenyl-2-pyridin-3-ylquinoline-4-carboxamide

Introduction to N-phenyl-2-pyridin-3-ylquinoline-4-carboxamide (CAS No. 940749-44-0)

N-phenyl-2-pyridin-3-ylquinoline-4-carboxamide, with the chemical formula corresponding to the CAS number 940749-44-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives class, a group of molecules known for their diverse biological activities and potential therapeutic applications.

The structural framework of N-phenyl-2-pyridin-3-ylquinoline-4-carboxamide incorporates a quinoline core, which is a heterocyclic aromatic compound featuring a benzene ring fused to a pyridine ring. This particular arrangement imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for drug design. The presence of a phenyl group at the nitrogen position and substituents at the 2-pyridinyl and 4-carboxamide positions further enhances its chemical diversity and functional potential.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of various substituents into the quinoline core has led to the discovery of several promising lead compounds that have advanced through preclinical and clinical development pipelines. N-phenyl-2-pyridin-3-ylquinoline-4-carboxamide represents one such derivative that has shown encouraging results in preliminary studies.

The N-phenyl moiety in the compound's name plays a crucial role in modulating its pharmacological profile. Phenyl groups are known to enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability. Additionally, the phenyl ring can engage in π-stacking interactions with biological targets, potentially increasing binding affinity. These characteristics make N-phenyl substituted compounds attractive candidates for drug development.

The 2-pyridin-3-yl part of the molecule contributes to its complex three-dimensional structure, which can influence both its solubility and interactions with biological targets. Pyridine rings are common motifs in bioactive molecules due to their ability to form hydrogen bonds and participate in metal coordination. The specific positioning of the pyridinyl group at the 2-position relative to the quinoline core suggests a deliberate design choice aimed at optimizing interactions with potential therapeutic targets.

The 4-carboxamide functionality is another key feature that defines the compound's chemical behavior. Carboxamide groups are well-known for their ability to act as hydrogen bond donors and acceptors, which can be critical for achieving high binding affinity to biological macromolecules. Moreover, carboxamides can undergo various chemical transformations, such as amidation or hydrolysis, providing flexibility in drug design and synthesis.

Recent research has highlighted the importance of quinoline derivatives in addressing emerging infectious diseases and cancer resistance. Studies have demonstrated that modifications in the quinoline scaffold can lead to compounds with enhanced efficacy against drug-resistant pathogens or tumors. N-phenyl-2-pyridin-3-ylquinoline-4-carboxamide has been investigated for its potential as an inhibitor of specific enzymes or receptors involved in these diseases.

One notable area of investigation has been its application as an antiviral agent. Quinoline derivatives have shown promise against various viral infections by inhibiting key viral enzymes or interfering with viral replication cycles. The structural features of N-phenyl-2-pyridin-3-ylquinoline-4-carboxamide make it a candidate for developing novel antiviral therapies, particularly against RNA viruses that pose significant public health challenges.

In addition to its antiviral potential, this compound has been explored for its anticancer properties. Cancer research has identified several quinoline derivatives that exhibit cytotoxic effects by disrupting essential cellular processes such as DNA replication or apoptosis. The specific arrangement of substituents in N-phenyl-2-pyridin-3-yquinoline -4-carboxamide may confer selective toxicity towards cancer cells while minimizing side effects on healthy tissues.

The synthesis of N-ph enyl -2 -py ridin -3 - ylquino line -4 -car box amide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations have been utilized to construct the complex molecular framework efficiently.

Evaluation of N-ph enyl -2 -py ridin -3 - ylquino line -4 -car box amide's pharmacokinetic properties is crucial for assessing its suitability as a drug candidate. Studies have focused on its absorption, distribution, metabolism, excretion (ADME), and toxicological profile (TOX). These assessments provide valuable insights into how the compound behaves within living systems and help identify potential liabilities early in development.

The pharmacological activity of this compound has been evaluated through both computational modeling and experimental assays. Molecular docking studies have predicted potential binding interactions between N-ph enyl -2 -py ridin -3 - ylquino line -4 -car box amide and target proteins encoded by disease-causing genes or enzymes. Experimental validation using biochemical assays or cell-based models has confirmed these predictions by measuring inhibitory effects on relevant biological pathways.

Future directions for research on N-ph enyl -2 -py ridin -3 - ylquino line -4 -car box amide include exploring novel synthetic routes that improve scalability while maintaining high enantiomeric purity if applicable . Additionally , further investigation into combination therapies involving this compound alongside other drugs could enhance therapeutic outcomes . The development of prodrugs based on this scaffold may also expand its applications by improving delivery systems targeted at specific tissues or diseases .